3,4-Diamino-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide
Overview
Description
3,4-Diamino-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide is a chemical compound with the CAS Number: 380349-00-8 . It has a molecular weight of 331.32 . The IUPAC name for this compound is 3,4-diamino-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide . The compound is stored at 4°C and protected from light .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H12F3N3O2S/c14-13(15,16)8-2-1-3-9(6-8)19-22(20,21)10-4-5-11(17)12(18)7-10/h1-7,19H,17-18H2 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 331.32 . It is stored at 4°C and protected from light . and 95% according to different sources.Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics , the study of proteomes and their functions. Due to its structural properties, it can be used to modify proteins or peptides to study their structure-function relationships. This is particularly useful in identifying protein markers for diseases or in the development of new therapeutic drugs .
Chemical Synthesis
In the field of chemical synthesis, this compound serves as a building block for creating more complex molecules. Its sulfonamide group and trifluoromethyl moiety make it a valuable intermediate in synthesizing pharmaceuticals, agrochemicals, and dyes .
Drug Discovery
Researchers use this compound in drug discovery as a potential pharmacophore. Its ability to interact with various biological targets can lead to the development of new medications for treating conditions such as hypertension, infectious diseases, and cancer .
Material Science
In material science, the compound’s unique chemical structure allows for the development of novel materials with specific properties. For example, it could be used to create new polymers with enhanced thermal stability or electrical conductivity .
Analytical Chemistry
As an analytical reagent, this compound can be employed in chromatography and spectrometry to detect or quantify other substances. Its strong absorbance in the UV-visible spectrum makes it a good candidate for use in spectroscopic analysis .
Biological Studies
In biological studies, the compound’s ability to bind to specific proteins can be harnessed to study cell signaling pathways or to develop assays for biomarker detection. It can also be used to investigate the effects of trifluoromethyl groups on biological systems .
Safety and Hazards
When handling 3,4-Diamino-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide, it is advised to avoid breathing in mist, gas, or vapours. Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition. Evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
3,4-diamino-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3N3O2S/c14-13(15,16)8-2-1-3-9(6-8)19-22(20,21)10-4-5-11(17)12(18)7-10/h1-7,19H,17-18H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYPWNSMTTFOWFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)N)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10395570 |
Source
|
| Record name | 3,4-Diamino-N-[3-(trifluoromethyl)phenyl]benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395570 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
380349-00-8 |
Source
|
| Record name | 3,4-Diamino-N-[3-(trifluoromethyl)phenyl]benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395570 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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